Cas no 12634-34-3 (Benzenemethanamine,N-(4-methylphenyl)-)

Benzenemethanamine,N-(4-methylphenyl)- structure
12634-34-3 structure
Product Name:Benzenemethanamine,N-(4-methylphenyl)-
CAS No:12634-34-3
MF:C12H11NO5
MW:249.219443559647
CID:170068
PubChem ID:5748693
Update Time:2025-04-19

Benzenemethanamine,N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,N-(4-methylphenyl)-
    • methyl 7-methoxy-2-methylidene-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-5-carboxylate
    • macromomycins
    • Methyl 7-methoxy-2-methylene-3-oxo-3,4-dihydro-2H-1,4-benzoxazine -5-carboxylate
    • Methyl 3,4-dihydro-7-methoxy-2-methylene-3-oxo-2H-1,4-benzoxazine-5-carboxylate
    • UNII-H4AJ86QK46
    • H4AJ86QK46
    • Macromomycin
    • 85691-10-7
    • Macromomycin B
    • 70213-45-5
    • Macromycin apoprotein, Streptomyces macromomyceticus
    • methyl 7-methoxy-2-methylidene-3-oxo-4H-1,4-benzoxazine-5-carboxylate
    • Macromomycin protein
    • 2H-1,4-Benzoxazine-5-carboxylic acid, 3,4-dihydro-7-methoxy-2-methylene-3-oxo-, methyl ester
    • SCHEMBL15989044
    • Auromomycin
    • 12634-34-3
    • NSC-170105
    • NSC 289642
    • Macromomycin I protein
    • DTXSID90220477
    • Macromomycin I
    • Q15426211
    • Inchi: 1S/C12H11NO5/c1-6-11(14)13-10-8(12(15)17-3)4-7(16-2)5-9(10)18-6/h4-5H,1H2,2-3H3,(H,13,14)
    • InChI Key: HXKWEZFTHHFQMB-UHFFFAOYSA-N
    • SMILES: O1C(=C)C(NC2C(C(=O)OC)=CC(=CC1=2)OC)=O

Computed Properties

  • Exact Mass: 249.06373
  • Monoisotopic Mass: 249.063722
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.9
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.35
  • Boiling Point: 480°Cat760mmHg
  • Flash Point: 244.1°C
  • Refractive Index: 1.577
  • PSA: 73.86
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